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Compound of Interest

Compound Name: Bromopentafluoroethane

Cat. No.: B1581513 Get Quote

This document provides an in-depth guide for researchers, scientists, and drug development professionals on the proper

handling and disposal of bromopentafluoroethane (C₂BrF₅). As a halogenated hydrocarbon, this substance demands

rigorous safety protocols and adherence to environmental regulations. This guide moves beyond simple checklists to explain

the causality behind each procedural step, ensuring a culture of safety and environmental stewardship in your laboratory.

Core Directive: Understanding Bromopentafluoroethane
Bromopentafluoroethane, also known as Halon 251, is a dense, gaseous substance at standard temperature and

pressure. Historically, related compounds (halons) were prized as highly effective fire suppression agents.[1] However, their

chemical stability makes them potent ozone-depleting substances (ODS) and greenhouse gases, leading to stringent

production and handling regulations under international agreements like the Montreal Protocol.[1]

The U.S. Environmental Protection Agency (EPA) explicitly prohibits the intentional release of halons during maintenance,

servicing, or disposal of equipment.[2] Therefore, the primary directive for laboratory professionals is the complete

containment and proper transfer of this chemical waste to an authorized facility.

Hazard Profile and Risk Assessment
A thorough understanding of the risks associated with bromopentafluoroethane is the foundation of safe handling. The

primary hazards include its physical state as a compressed liquefied gas and its toxicological properties upon exposure.

Key Hazards:

Gas Under Pressure: Cylinders may rupture or explode if heated.[3]

Simple Asphyxiant: The gas is heavier than air and can accumulate in low-lying areas, displacing oxygen and causing

rapid suffocation without warning.[3]

Cryogenic Burns (Frostbite): Direct contact with the liquid form can cause severe frostbite.[3][4]

Inhalation Toxicity: Inhaling the gas can lead to respiratory irritation, dizziness, drowsiness, and, at high concentrations,

cardiac arrhythmias.[3][5]
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Property Value

Chemical Formula C₂BrF₅

CAS Number 354-55-2

Molar Mass 248.92 g/mol

Boiling Point -1.1 °C (30 °F)

Appearance Colorless gas

DOT Hazard Class 2.2 (Non-flammable Gas)[6]

UN Number UN3163 (Liquefied gas, n.o.s.)[6]

Personal Protective Equipment (PPE)
Appropriate PPE is non-negotiable. The selection of PPE must correspond to the specific handling task to mitigate the

identified risks.

Task Required Personal Protective Equipment (PPE)

Routine Handling / Cylinder Change-out
Safety glasses with side shields; Leather or insulated work

gloves.

Transfer of Liquefied Gas
Chemical splash goggles and a face shield; Cryogenic/cold-

insulating gloves; Laboratory coat or apron.[3][7]

Emergency Leak Response
Self-Contained Breathing Apparatus (SCBA); Level A or B

chemical protective suit, depending on the scale of the release.

Standard Operating Procedure for Disposal
The disposal of bromopentafluoroethane is not a process of treatment but one of compliant containment and transfer.

Under no circumstances should this chemical be disposed of via drains or mixed with general laboratory waste.[5][8]

Step 1: Waste Segregation
Immediately designate any unwanted bromopentafluoroethane—whether in a lecture bottle, cylinder, or residual in an

apparatus—as a hazardous waste. This waste stream must be kept separate from all other chemical waste to prevent

dangerous reactions and ensure the receiving facility can process it correctly.[9]

Step 2: Containerization & Labeling
Container Integrity: The waste must be stored in its original cylinder or a DOT-approved, pressure-rated container

compatible with halogenated hydrocarbons. Ensure the valve is intact and not leaking.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include:

The full chemical name: "Bromopentafluoroethane".[9]
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The appropriate GHS hazard pictograms (gas cylinder, exclamation mark).

The date when the container was first designated as waste (accumulation start date).

Step 3: On-Site Accumulation
Store the waste container in a designated Satellite Accumulation Area (SAA) or Central Accumulation Area (CAA) that is

secure, well-ventilated, and away from heat sources or direct sunlight.[10] Cylinders must always be stored in an upright

position and securely chained or strapped to a wall or stable rack to prevent tipping.[3]

Step 4: Arranging Off-Site Disposal
Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal

contractor to schedule a pickup.[9] It is crucial to use a vendor with proven experience in handling and processing halons or

other fluorinated gases. These vendors will ensure the material is transported in compliance with Department of

Transportation (DOT) regulations and directed to the proper end-of-life facility.[11][12]

Disposal Pathways: The End-of-Life Journey
Once the waste leaves your facility, it will follow one of two primary pathways, with a strong regulatory preference for

reclamation. The decision process is outlined in the diagram below.
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Bromopentafluoroethane Waste Generated

Step 1: Segregate Waste
(Halogenated Gas Stream)

Step 2: Containerize & Label
(DOT Cylinder, GHS Label)

Step 3: Store Securely
(Ventilated, Upright, Chained)

Step 4: Contact EHS /
Licensed Waste Vendor

Is the gas suitable for reclamation?

Pathway 1 (Preferred):
Reclamation & Recycling

(Halon Bank for Critical Use)

  Yes

Pathway 2 (If Unsuitable):
High-Temperature Destruction

(Incineration or Plasma)

  No
(Contaminated)

Compliant Disposal & Documentation

Click to download full resolution via product page

Caption: Decision workflow for bromopentafluoroethane disposal.
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Pathway 1: Reclamation and Recycling (Preferred)
The most environmentally responsible option is to send the material to a facility that can reclaim it.[2] Commercial recyclers

will purify the used halon to meet stringent industry specifications. This reclaimed gas is then made available for "critical

uses" where no viable alternatives exist, such as fire suppression systems in aviation and certain military applications.[2][13]

This process, often managed through a "National Halon Bank," treats the substance as a valuable, finite resource rather

than a waste.[14]

Pathway 2: High-Temperature Destruction
If the bromopentafluoroethane is too contaminated for reclamation, it must be destroyed. Due to the extreme stability of

carbon-fluorine bonds, this requires specialized technologies:

High-Temperature Incineration: The gas is injected into a furnace operating at very high temperatures (e.g., >1100 °C)

with a controlled oxygen supply.[15]

Thermal Plasma: An even more energy-intensive process that uses a plasma torch to generate extremely high

temperatures, ensuring the complete breakdown of the molecule.[16]

Both methods produce highly corrosive acid gases, primarily hydrogen fluoride (HF) and hydrogen bromide (HBr).[17] The

destruction facility must have sophisticated "scrubber" systems that neutralize these gases before they are released into the

atmosphere.[10]

Emergency Procedures
Leak Response Protocol

EVACUATE: Immediately evacuate all non-essential personnel from the affected area.

VENTILATE: If it can be done without risk, increase ventilation to the area.

ALERT: Notify your institution's EHS and emergency response team.

ASSESS & ISOLATE: Trained personnel equipped with SCBA should enter the area to assess the leak. If possible and

safe, close the cylinder valve to stop the release.

SECURE: Secure the area and prevent re-entry until air monitoring confirms that oxygen levels have returned to normal

and gas concentrations are safe.

Conclusion
The proper disposal of bromopentafluoroethane is a critical responsibility for all laboratory personnel. By understanding its

hazards, adhering to a strict protocol of containment and labeling, and engaging with certified disposal partners, you ensure

the safety of your colleagues and the protection of our shared environment. The guiding principle is clear: no intentional

release. Every molecule must be accounted for and directed toward either reclamation for critical use or complete, verified

destruction.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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